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Compound of Interest

Compound Name: 2-Amino-1-benzylbenzimidazole

Cat. No.: B1205278

An In-Depth Technical Guide on the Theoretical and Experimental Properties of 2-Amino-1-
benzylbenzimidazole

Introduction

2-Amino-1-benzylbenzimidazole (ABB) is a heterocyclic aromatic compound belonging to the
benzimidazole class of molecules. The benzimidazole scaffold is an isostere of purine
nucleosides and is a crucial component in a wide array of pharmacologically active agents.[1]
[2] Consequently, derivatives of 2-aminobenzimidazole are of significant interest to researchers
in medicinal chemistry and drug development for their diverse biological activities, including
antimicrobial, anticancer, anti-inflammatory, and antiviral properties.[1][3][4] This document
provides a comprehensive overview of the known theoretical and experimental properties of 2-
Amino-1-benzylbenzimidazole, serving as a technical guide for researchers, scientists, and
drug development professionals.

Physicochemical and Structural Properties

The fundamental chemical and physical properties of 2-Amino-1-benzylbenzimidazole have
been characterized through both computational predictions and experimental validation.

Computed Properties

Computational models provide theoretical estimates of the molecule's physicochemical
characteristics, which are valuable for predicting its behavior in biological systems.
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Property Value Source

Molecular Formula C14H13Ns PubChem[5]
Molecular Weight 223.27 g/mol PubChem[5]
IUPAC Name 1-benzylbenzimidazol-2-amine ~ PubChem[5]

LXIDSOCBAAMGJX-
InChiKey PubChem|[5]
UHFFFAOYSA-N

C1=CC=C(C=C1)CN2C3=CC=

Canonical SMILES PubChem[5]
CC=C3N=C2N
XLogP3 25 PubChem[5]
Hydrogen Bond Donor Count 1 PubChem[5]
Hydrogen Bond Acceptor
3 PubChem[5]
Count
Rotatable Bond Count 2 PubChem[5]
Exact Mass 223.110947427 Da PubChem[5]
Topological Polar Surface Area  43.8 A2 PubChem[5]
Heavy Atom Count 17 PubChem[5]

Spectroscopic and Crystallographic Data

Experimental characterization is essential for confirming the structure and purity of a
synthesized compound. While a specific crystal structure for 2-Amino-1-benzylbenzimidazole
Is not readily available in the searched literature, data for closely related analogs like 2-amino-
1-methylbenzimidazole exists, providing insight into the expected molecular geometry.[6][7]
Spectroscopic data for various benzimidazole derivatives have been extensively reported.[4][8]

[9]
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Data Type

Key Observations (for
related structures)

Source

1H NMR

Aromatic protons typically
appear in the range of o 7.0-
8.0 ppm. The methylene (-
CHz2-) protons of the benzyl
group show a characteristic
singlet, and the amine (-NH2)
protons also produce a distinct

signal.

13C NMR

Aromatic carbons resonate in
the 6 110-150 ppm region. The
C2 carbon of the
benzimidazole ring, bonded to
the amino group, has a

characteristic chemical shift.

[8110]

Mass Spectrometry (MS)

Tandem mass spectrometry
has been effectively used to
characterize the molecule and
its metabolites, identifying key

fragmentation patterns.

Infrared (IR)

Characteristic peaks include N-
H stretching for the amino
group, C-H stretching for
aromatic and aliphatic protons,
and C=N stretching of the

imidazole ring.

Synthesis and Metabolism
General Synthesis Workflow

The synthesis of 2-aminobenzimidazole derivatives typically involves the cyclization of a

substituted o-phenylenediamine with a cyanogen bromide or a similar reagent. The benzyl
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group can be introduced at the N1 position before or after the formation of the benzimidazole
ring.
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G Phenylenedlamme) Qe.g., Cyanogen BromideD
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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